5-bromo-1-butyl-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C20H19BrFNO3
• Molecular Weight: 420.3 g/mol
• IUPAC Name: 5-bromo-1-butyl-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxyindol-2-one
• InChI: InChI=1S/C20H19BrFNO3/c1-2-3-10-23-17-9-6-14(21)11-16(17)20(26,19(23)25)12-18(24)13-4-7-15(22)8-5-13/h4-9,11,26H,2-3,10,12H2,1H3
• InChI Key: BZLMJQLVJWEWAM-UHFFFAOYSA-N
• SMILES: CCCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=CC=C(C=C3)F)O

Description

5-bromo-1-butyl-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a synthetic compound that has been widely used in scientific research. It belongs to the class of indole derivatives and has shown potential in various biological applications.

Mechanism of Action

The mechanism of action of 5-bromo-1-butyl-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that it inhibits the activity of certain enzymes, such as topoisomerase II and histone deacetylase, which are involved in DNA replication and gene expression. This leads to the disruption of cancer cell growth and induces apoptosis.
Biochemical and physiological effects:
5-bromo-1-butyl-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to have various biochemical and physiological effects. It has been found to increase the production of reactive oxygen species, which can lead to oxidative stress and cell damage. Additionally, it has been shown to modulate the expression of various genes involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-1-butyl-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments is its potential as an anticancer agent. It has shown promising results in inhibiting the growth of various cancer cell lines and inducing apoptosis. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in cancer treatment.

Future Directions

There are several future directions for the research of 5-bromo-1-butyl-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its mechanism of action and identify potential targets for its use in cancer treatment. Another direction is to explore its potential in other biological applications, such as neuroprotection and anti-inflammatory effects. Additionally, the development of more efficient synthesis methods for this compound could lead to its wider use in scientific research.
In conclusion, 5-bromo-1-butyl-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a synthetic compound that has shown potential in various biological applications, particularly as an anticancer agent. Its mechanism of action is not fully understood, but it has been found to inhibit the activity of certain enzymes involved in DNA replication and gene expression. Further research is needed to fully understand its potential and optimize its use in various biological applications.

Synthesis Methods

The synthesis of 5-bromo-1-butyl-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one involves the reaction between 3-hydroxy-1,3-dihydro-2H-indol-2-one and 4-fluorobenzoyl chloride in the presence of triethylamine and N,N-dimethylformamide. The resulting compound is then reacted with butylbromide in the presence of potassium carbonate and acetonitrile to obtain the final product.

Scientific Research Applications

5-bromo-1-butyl-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been extensively used in scientific research as a potential anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been found to induce apoptosis, or programmed cell death, in cancer cells.